N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzo[d]thiazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzo[d]thiazole-2-carboxamide” is a complex organic molecule that contains several functional groups and structural features. It includes an indenyl group, a benzo[d]thiazole group, and a carboxamide group . These groups are common in many bioactive compounds, and they can contribute to a wide range of biological activities.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an indenyl group (a fused cyclopentadiene and benzene ring), a benzo[d]thiazole group (a fused benzene and thiazole ring), and a carboxamide group (a carbonyl group attached to an amine). These groups could potentially engage in various chemical reactions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the carboxamide group might be involved in acid-base reactions, the benzo[d]thiazole group might undergo electrophilic aromatic substitution, and the indenyl group might participate in cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxamide group could enhance its solubility in water, while the aromatic rings could contribute to its stability .Scientific Research Applications
Synthesis and Biological Activity
- A study by Uma et al. (2017) focused on synthesizing and characterizing derivatives of benzo[d]thiazol, which revealed their potential toxicity to bacteria, especially with chlorine substituents.
Structural Analysis
- Richter et al. (2023) reported on the crystal and molecular structures of a compound closely related to the chemical , highlighting its relevance in structural chemistry studies (Richter et al., 2023).
Photochemical Reactions
- A research by Mahran et al. (1983) investigated the photooxidation of a thiazolyl benzimidazole compound, providing insights into the photochemical properties of similar compounds (Mahran et al., 1983).
Gelation Behavior
- Yadav and Ballabh (2020) explored the gelation behavior of N-(thiazol-2-yl) benzamide derivatives, revealing their potential in material science and crystal engineering (Yadav & Ballabh, 2020).
Antitumor Activity
- Ostapiuk et al. (2017) synthesized and examined the antitumor activity of certain thiazole derivatives, indicating their potential in cancer research (Ostapiuk et al., 2017).
Antibacterial Agents
- Palkar et al. (2017) designed, synthesized, and studied a novel class of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as promising antibacterial agents (Palkar et al., 2017).
Cyclocondensation Reactions
- A study by Krauze et al. (2007) discussed the formation of alternative products in a cyclocondensation reaction involving benzylidenemalononitrile and related compounds (Krauze et al., 2007).
Synthesis of Anti-Inflammatory Agents
- Moloney (2001) synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate as part of research targeting novel molecules with potential anti-inflammatory properties (Moloney, 2001).
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-23-19(10-13-6-2-3-7-14(13)11-19)12-20-17(22)18-21-15-8-4-5-9-16(15)24-18/h2-9H,10-12H2,1H3,(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPJHDRZRXGDLMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CC2=CC=CC=C2C1)CNC(=O)C3=NC4=CC=CC=C4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzo[d]thiazole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.